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Compound of Interest

Compound Name: 2,3,6-Trimethylphenol-D11

Cat. No.: B1472684 Get Quote

This guide provides a detailed calculation of the theoretical mass for the deuterated form of

2,3,6-Trimethylphenol, specifically 2,3,6-Trimethylphenol-D11. This information is crucial for

researchers in fields such as pharmacology, metabolomics, and analytical chemistry where

isotopically labeled compounds are utilized as internal standards in quantitative mass

spectrometry assays or as tracers to elucidate metabolic pathways.

Chemical Structure and Formula
2,3,6-Trimethylphenol is an organic compound with the chemical formula C₉H₁₂O.[1][2][3] Its

structure consists of a phenol ring substituted with three methyl groups at the 2, 3, and 6

positions. The deuterated isotopologue, 2,3,6-Trimethylphenol-D11, has eleven hydrogen

atoms replaced by deuterium atoms.

Calculation of Theoretical Mass
The theoretical mass of a molecule is the sum of the masses of its constituent atoms. For this

calculation, the monoisotopic masses of the most abundant isotopes of carbon, oxygen,

hydrogen, and deuterium are used to provide the most precise theoretical mass value, which is

relevant for high-resolution mass spectrometry.

Step 1: Determine the Atomic Masses

The precise atomic masses of the relevant isotopes are:
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Carbon (¹²C): 12.000000 amu

Oxygen (¹⁶O): 15.994915 amu[4]

Hydrogen (¹H): 1.007825 amu[5]

Deuterium (²H or D): 2.014102 amu[5][6][7]

Step 2: Calculate the Theoretical Mass of 2,3,6-Trimethylphenol (C₉H₁₂O)

The molecular formula indicates the presence of:

9 Carbon atoms

12 Hydrogen atoms

1 Oxygen atom

The calculation is as follows: (9 * 12.000000 amu) + (12 * 1.007825 amu) + (1 * 15.994915

amu) = 136.088815 amu

Step 3: Calculate the Theoretical Mass of 2,3,6-Trimethylphenol-D11 (C₉H₁₁DO)

In the D11 isotopologue, 11 of the 12 hydrogen atoms are replaced by deuterium atoms.

Therefore, the molecular formula for the deuterated compound is C₉H₁D₁₁O.

The calculation is as follows: (9 * 12.000000 amu) + (1 * 1.007825 amu) + (11 * 2.014102 amu)

+ (1 * 15.994915 amu) = 147.157872 amu

Data Summary
The following table summarizes the atomic and molecular masses used in the calculation of the

theoretical mass of 2,3,6-Trimethylphenol-D11.
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Atom/Molec
ule

Chemical
Formula

Number of
Atoms

Atomic
Mass (amu)

Subtotal
Mass (amu)

Total
Theoretical
Mass (amu)

2,3,6-

Trimethylphe

nol

C₉H₁₂O 136.088815

Carbon C 9 12.000000 108.000000

Hydrogen H 12 1.007825[5] 12.093900

Oxygen O 1 15.994915[4] 15.994915

2,3,6-

Trimethylphe

nol-D11

C₉H₁D₁₁O 147.157872

Carbon C 9 12.000000 108.000000

Hydrogen H 1 1.007825[5] 1.007825

Deuterium D 11
2.014102[5]

[6][7]
22.155122

Oxygen O 1 15.994915[4] 15.994915

Note: While the average molecular weight for 2,3,6-Trimethylphenol is often cited as

approximately 136.19 g/mol [1][2][8], the theoretical monoisotopic mass calculated here is

more appropriate for high-resolution mass spectrometry applications.

Disclaimer: This document provides a theoretical calculation of the mass of 2,3,6-
Trimethylphenol-D11. As an AI, I am unable to provide experimental protocols or generate

diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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